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Compound of Interest

Compound Name: 1-Propanol-1,1-d2

Cat. No.: B1357017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-
Propanol-1,1-d2, a deuterated form of propanol. This document is intended for researchers,

scientists, and professionals in drug development who utilize isotopically labeled compounds in

their work. Below, you will find information on suppliers, product specifications, and pricing,

alongside inferred and established experimental protocols for its synthesis and application.

Commercial Availability
1-Propanol-1,1-d2 is a specialty chemical available from a number of suppliers that focus on

isotopically labeled compounds. The purity and specifications can vary between suppliers, and

it is crucial to select a product that meets the requirements of your specific application.

Supplier and Product Specifications
The following table summarizes the commercially available 1-Propanol-1,1-d2 from various

suppliers. Please note that availability and pricing are subject to change and should be

confirmed with the respective supplier.
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Supplier
Product
Name

CAS
Number

Isotopic
Purity
(atom % D)

Chemical
Purity
(Assay)

Available
Quantities

Sigma-

Aldrich

1-Propanol-

1,1-d2
40422-04-6 98 99% (CP)

Custom

packaging

available

upon request

BOC

Sciences

1-Propanol-

1,1-d2
40422-04-6 98 99% by CP

Inquire for

details

LGC

Standards

n-Propyl-1,1-

d2 Alcohol
40422-04-6 Not specified Not specified 500mg, 1g

CymitQuimic

a

n-Propyl-1,1-

d2 Alcohol
40422-04-6 99 Not specified 500mg, 1g

Pricing Information
Pricing for 1-Propanol-1,1-d2 can vary significantly based on the supplier, quantity, and purity.

The following table provides an approximate price comparison based on available data. It is

highly recommended to request a formal quote from the suppliers for the most accurate and

up-to-date pricing.

Supplier Quantity Estimated Price (USD)

CymitQuimica 500mg €226.00

CymitQuimica 1g €380.00

Experimental Protocols
Detailed experimental protocols for the synthesis and specific applications of 1-Propanol-1,1-
d2 are not readily available in peer-reviewed literature. However, based on established

chemical principles, the following sections outline an inferred synthesis protocol and general

workflows for its common applications.
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Inferred Synthesis of 1-Propanol-1,1-d2
A plausible and common method for the synthesis of 1-Propanol-1,1-d2 is the reduction of a

deuterated aldehyde precursor, such as propionaldehyde-1,1-d2, using a powerful reducing

agent like lithium aluminum hydride.

Reaction:

CH₃CH₂CD₂=O + [H]⁻ → CH₃CH₂CD₂OH

Methodology:

Precursor Preparation: The synthesis would begin with a suitable deuterated precursor,

propionaldehyde-1,1-d2. This precursor would need to be synthesized or commercially

sourced.

Reaction Setup: A solution of propionaldehyde-1,1-d2 in a dry, aprotic solvent (e.g., diethyl

ether or tetrahydrofuran) is prepared in a reaction flask under an inert atmosphere (e.g.,

nitrogen or argon).

Reduction: A solution of lithium aluminum hydride (LiAlH₄) in the same dry solvent is slowly

added to the aldehyde solution at a controlled temperature, typically 0 °C, to manage the

exothermic reaction.

Quenching: After the reaction is complete, the excess lithium aluminum hydride is carefully

quenched by the slow addition of a small amount of water, followed by a dilute acid or base

workup.

Extraction and Purification: The product, 1-Propanol-1,1-d2, is then extracted from the

aqueous layer using an organic solvent. The combined organic extracts are dried, and the

solvent is removed. The final product is purified by distillation.
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Inferred Synthesis Pathway

Application as a Deuterated Internal Standard in Mass
Spectrometry
Deuterated compounds are widely used as internal standards in quantitative mass

spectrometry (MS) due to their similar chemical and physical properties to the analyte of
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interest, but with a distinct mass.

Methodology:

Standard Preparation: A stock solution of 1-Propanol-1,1-d2 of a known concentration is

prepared.

Sample Spiking: A precise amount of the 1-Propanol-1,1-d2 internal standard solution is

added to all samples, calibration standards, and quality control samples.

Sample Preparation: The samples are then subjected to the necessary extraction or clean-up

procedures.

LC-MS Analysis: The prepared samples are analyzed by Liquid Chromatography-Mass

Spectrometry (LC-MS). The analyte (non-deuterated 1-propanol) and the internal standard

(1-Propanol-1,1-d2) are separated chromatographically and detected by the mass

spectrometer.

Quantification: The ratio of the peak area of the analyte to the peak area of the internal

standard is calculated. This ratio is then used to construct a calibration curve from the

calibration standards, from which the concentration of the analyte in the unknown samples

can be determined.
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Internal Standard Workflow

Application in NMR Spectroscopy: The D₂O Shake
Experiment
A common application for deuterated solvents and reagents in Nuclear Magnetic Resonance

(NMR) spectroscopy is to identify exchangeable protons (e.g., -OH, -NH₂, -COOH).

Methodology:

Initial Spectrum: An initial ¹H NMR spectrum of the sample dissolved in a suitable deuterated

solvent (e.g., CDCl₃) is acquired.

D₂O Addition: A few drops of deuterium oxide (D₂O) are added to the NMR tube containing

the sample.
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Shaking: The tube is capped and shaken vigorously to facilitate the exchange of labile

protons with deuterium.

Second Spectrum: A second ¹H NMR spectrum is acquired.

Comparison: The two spectra are compared. The signals corresponding to the exchangeable

protons will disappear or significantly decrease in intensity in the second spectrum due to the

H/D exchange.
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D₂O Shake Logic Diagram
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To cite this document: BenchChem. [Commercial Availability and Applications of 1-Propanol-
1,1-d2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357017#commercial-availability-of-1-propanol-1-1-
d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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